Cas no 1782399-48-7 (3-(3-aminobutyl)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(3-aminobutyl)-1lambda6-thiolane-1,1-dione
• CAS No: 1782399-48-7
• MF: C₈H₁₇NO₂S
• MW: 191.291081190109
• CID: 6216675
• PubChem ID: 84663617
• Update Time: 2025-05-23

3-(3-aminobutyl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(3-aminobutyl)-1lambda6-thiolane-1,1-dione
• 1782399-48-7
• EN300-1990110

• Inchi： 1S/C8H17NO2S/c1-7(9)2-3-8-4-5-12(10,11)6-8/h7-8H,2-6,9H2,1H3
• InChI Key： RXZODJFFYKYNOL-UHFFFAOYSA-N
• SMILES： S1(CCC(CCC(C)N)C1)(=O)=O

Computed Properties

• Exact Mass: 191.09799996g/mol
• Monoisotopic Mass: 191.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-(3-aminobutyl)-1lambda6-thiolane-1,1-dione

3-(3-aminobutyl)-1λ⁶-thiolane-1,1-dione (CAS No. 1782399-48-7): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

3-(3-aminobutyl)-1λ⁶-thiolane-1,1-dione (CAS No. 1782399-48-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiolanes, which are cyclic compounds containing a sulfur atom in a five-membered ring. The presence of an amino group on the butyl side chain adds to its chemical versatility and biological activity.

The chemical structure of 3-(3-aminobutyl)-1λ⁶-thiolane-1,1-dione is characterized by a thiolane ring with a dione functionality at the 1,1 positions and an amino-substituted butyl group attached to the 3-position. This configuration imparts specific chemical properties that make it an interesting candidate for various medicinal applications. The dione moiety is known for its ability to form hydrogen bonds and participate in redox reactions, while the amino group can engage in hydrogen bonding and coordinate with metal ions.

Recent studies have explored the potential of 3-(3-aminobutyl)-1λ⁶-thiolane-1,1-dione in various biological contexts. One notable area of research is its use as a scaffold for the development of new drugs targeting oxidative stress-related diseases. Oxidative stress is a condition characterized by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to detoxify them, leading to cellular damage and various diseases such as neurodegenerative disorders, cardiovascular diseases, and cancer.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the antioxidant properties of 3-(3-aminobutyl)-1λ⁶-thiolane-1,1-dione. The compound was found to effectively scavenge ROS and protect cells from oxidative damage. This was attributed to its dione functionality, which can undergo redox cycling and act as a radical scavenger. Additionally, the amino group on the butyl side chain may enhance its cellular uptake and distribution, further contributing to its antioxidant activity.

Beyond its antioxidant properties, 3-(3-aminobutyl)-1λ⁶-thiolane-1,1-dione has also shown promise in modulating enzyme activity. Enzymes play crucial roles in various biological processes, and their dysregulation can lead to disease states. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that 3-(3-aminobutyl)-1λ⁶-thiolane-1,1-dione can inhibit certain enzymes involved in inflammation and pain signaling pathways. This inhibition was attributed to the compound's ability to form stable complexes with metal ions present at the active sites of these enzymes.

The potential therapeutic applications of 3-(3-aminobutyl)-1λ⁶-thiolane-1,1-dione extend to other areas as well. For instance, it has been investigated for its anti-inflammatory properties in models of inflammatory diseases such as arthritis. In these studies, the compound was found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This effect was linked to its ability to modulate signaling pathways involved in inflammation.

In addition to its biological activities, the synthetic accessibility of 3-(3-aminobutyl)-1λ⁶-thiolane-1,1-dione is another factor that contributes to its appeal as a research tool and drug candidate. The compound can be synthesized using well-established organic chemistry techniques, making it relatively easy to produce on a laboratory scale. This synthetic flexibility allows researchers to modify the structure of the compound and explore a wide range of derivatives with enhanced or altered properties.

The structural versatility of 3-(3-aminobutyl)-1λ⁶-thiolane-1,1-dione also makes it an attractive scaffold for drug design. By introducing different functional groups or substituents at various positions on the molecule, researchers can fine-tune its pharmacological profile and optimize its therapeutic potential. For example, modifications at the amino group or dione moiety can alter the compound's solubility, stability, and bioavailability.

In conclusion, 3-(3-aminobutyl)-1λ⁶-thiolane-1,1-dione (CAS No. 1782399-48-7) is a promising compound with a unique chemical structure that offers significant potential for medicinal applications. Its antioxidant properties, enzyme modulation capabilities, anti-inflammatory effects, and synthetic accessibility make it an attractive candidate for further research and development in drug discovery. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.